![molecular formula C19H17BrClFN4OS B2697165 N-{[4-(4-bromophenyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-2-chloro-6-fluorobenzamide CAS No. 391933-31-6](/img/structure/B2697165.png)
N-{[4-(4-bromophenyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-2-chloro-6-fluorobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “N-{[4-(4-bromophenyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-2-chloro-6-fluorobenzamide” is a synthetic derivative that has been studied for its pharmacological activities . The compound is part of a class of molecules that have been synthesized to combat antimicrobial and anticancer drug resistance .
Scientific Research Applications
Antimicrobial Applications
- A study by Desai, Rajpara, and Joshi (2013) synthesized derivatives containing a fluorine atom, similar to the compound , demonstrating promising antimicrobial activity. Specifically, the presence of fluorine was crucial for enhancing this activity against various bacterial and fungal strains (Desai, Rajpara, & Joshi, 2013).
Catalyst-Free Synthesis
- Moreno-Fuquen et al. (2019) reported a catalyst- and solvent-free synthesis of benzamide derivatives using microwave-assisted Fries rearrangement. This method could be relevant for the eco-friendly synthesis of similar compounds (Moreno-Fuquen et al., 2019).
Structural Analysis
- Karayel et al. (2019) investigated the restricted rotation in benzimidazole derivatives, which could inform the structural analysis and properties of similar triazole compounds (Karayel et al., 2019).
Bromination Techniques
- Deacon and Farquharson (1976) explored bromodemercuration in arenes, which may provide insights into the bromine-related synthesis aspects of the compound (Deacon & Farquharson, 1976).
Neurokinin-1 Receptor Antagonism
- Harrison et al. (2001) discussed a neurokinin-1 receptor antagonist with a similar molecular structure, highlighting potential neuropharmacological applications (Harrison et al., 2001).
Crystal Structure Analysis
- Suchetan et al. (2016) detailed the crystal structures of benzamides, providing a basis for understanding the crystalline nature of similar compounds (Suchetan et al., 2016).
Surface Activity
- El-Sayed (2006) synthesized triazole derivatives with antimicrobial activity, also examining their surface activity. This research is relevant for understanding the surface interactions of similar triazole compounds (El-Sayed, 2006).
Future Directions
The compound and its derivatives have the potential to be used as lead compounds for rational drug designing . The indiscriminate use of antimicrobial agents has resulted in microbial resistance, necessitating the discovery and development of new molecules from natural or synthetic sources with novel modes of action to treat microbial infections . Similarly, the increasing incidence of cancer in developed and undeveloped countries calls for multidisciplinary scientific approaches to overcome the various challenges of cancer treatment .
properties
IUPAC Name |
N-[[4-(4-bromophenyl)-5-propylsulfanyl-1,2,4-triazol-3-yl]methyl]-2-chloro-6-fluorobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17BrClFN4OS/c1-2-10-28-19-25-24-16(26(19)13-8-6-12(20)7-9-13)11-23-18(27)17-14(21)4-3-5-15(17)22/h3-9H,2,10-11H2,1H3,(H,23,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HXQFCQWWTIWLIV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCSC1=NN=C(N1C2=CC=C(C=C2)Br)CNC(=O)C3=C(C=CC=C3Cl)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17BrClFN4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
483.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.